Cas no 84077-81-6 (Hydrazinyl,2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)-)

• Product Name: Hydrazinyl,2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)-
• CAS No: 84077-81-6
• MF: C₃₄H₄₄N₅O₆
• MW: 618.743068695068
• CID: 707033
• PubChem ID: 24855599
• Update Time: 2024-12-09

Hydrazinyl,2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinyl,2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)-
• 2,2-DI(4-TERT-OCTYLPHENYL)-1-PICRYL-HYDRAZYL, FREE RADICAL
• 4-(2,4,4-trimethylpentan-2-yl)-N-[4-(2,4,4-trimethylpentan-2-yl)phenyl]-N-[(2,4,6-trinitrophenyl)-λ²-azanyl]aniline
• 2,2-Di(4-tert-octylphenyl)-1-picrylhydrazyl, free radical
• DPPH
• 2,2-DI(4-TERT-OCTYLPHENYL)-1-PICRYLHYDRAZYL
• 1-(2,4,6-Trinitrophenyl)-2,2-bis(4-tert-octylphenyl)hydrazinoradical
• 1-Picryl-2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]hydrazyl radical
• 2,2-Bis(4-tert-octylphenyl)-1-picrylhydrazine-1-ylradical
• 2,2-Bis(4-tert-octylphenyl)-1-picrylhydrazyl radical
• 2,2-Di(4-tert-octylphenyl)-1-picrylhydrazyl, free radical,DPPH
• Hydrazinyl, 2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)-
• 2,2-Di(4-tert-octylphenyl)-1-picryl-hydrazyl,free radical
• 2,2-Bis[4-(2,4,4-trimethylpentan-2-yl)phenyl]-1-(2,4,6-trinitrophenyl)hydrazinyl
• DTXSID40583468
• 84077-81-6

• MDL： MFCD00012032
• Inchi： 1S/C34H44N5O6/c1-31(2,3)21-33(7,8)23-11-15-25(16-12-23)36(26-17-13-24(14-18-26)34(9,10)22-32(4,5)6)35-30-28(38(42)43)19-27(37(40)41)20-29(30)39(44)45/h11-20H,21-22H2,1-10H3
• Inchi： InChI=1S/C34H45N5O6/c1-31(2,3)21-33(7,8)23-11-15-25(16-12-23)36(26-17-13-24(14-18-26)34(9,10)22-32(4,5)6)35-30-28(38(42)43)19-27(37(40)41)20-29(30)39(44)45/h11-20,35H,21-22H2,1-10H3
• InChI Key： CLOCMRDQPYXVKP-UHFFFAOYSA-N
• SMILES： C1([N]N(C2=CC=C(C(C)(C)CC(C)(C)C)C=C2)C2C=CC(C(C)(C)CC(C)(C)C)=CC=2)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O |^1:1|
• SMILES： CC(C)(C)CC(C)(C)C1=CC=C(C=C1)N(C2=CC=C(C=C2)C(C)(C)CC(C)(C)C)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 618.32900
• Monoisotopic Mass: 618.32915914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 946
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 171 °C (dec.) (lit.)
• Boiling Point: 668.0±65.0 °C at 760 mmHg
• Flash Point: 357.8±34.3 °C
• PSA: 140.70000
• LogP: 11.39760
• Solubility: Not determined
• Vapor Pressure: No data available

Hydrazinyl,2,2-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]-1-(2,4,6-trinitrophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C